molecular formula C21H20N2O4S B298886 2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

Cat. No. B298886
M. Wt: 396.5 g/mol
InChI Key: LCLHMDBAPSDZDU-CTNAHEIOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as OTAVA-BB 1205047 and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid involves the inhibition of various pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). It also increases the expression of various antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid include the reduction of inflammation and oxidative stress. It has also been found to exhibit significant neuroprotective effects and may be a potential candidate for the treatment of various neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid in lab experiments include its potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases. However, one limitation is that further studies are required to determine the long-term safety and efficacy of this compound.

Future Directions

For research on 2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid include the development of more efficient synthesis methods and the determination of its pharmacokinetic and pharmacodynamic properties. Further studies are also required to determine its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.
Conclusion:
In conclusion, 2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid is a chemical compound that has shown significant potential in scientific research for its anti-inflammatory and antioxidant properties. While further studies are required to determine its long-term safety and efficacy, it may be a potential candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid involves the reaction of 2-phenoxyacetic acid with 4-amino-3-propyl-5-mercapto-1,2,4-triazole in the presence of a suitable catalyst. The reaction is carried out under controlled conditions of temperature and pressure to obtain the desired product.

Scientific Research Applications

2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

properties

Product Name

2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

Molecular Formula

C21H20N2O4S

Molecular Weight

396.5 g/mol

IUPAC Name

2-[3-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

InChI

InChI=1S/C21H20N2O4S/c1-2-11-23-20(26)18(28-21(23)22-16-8-4-3-5-9-16)13-15-7-6-10-17(12-15)27-14-19(24)25/h3-10,12-13H,2,11,14H2,1H3,(H,24,25)/b18-13+,22-21?

InChI Key

LCLHMDBAPSDZDU-CTNAHEIOSA-N

Isomeric SMILES

CCCN1C(=O)/C(=C\C2=CC(=CC=C2)OCC(=O)O)/SC1=NC3=CC=CC=C3

SMILES

CCCN1C(=O)C(=CC2=CC(=CC=C2)OCC(=O)O)SC1=NC3=CC=CC=C3

Canonical SMILES

CCCN1C(=O)C(=CC2=CC(=CC=C2)OCC(=O)O)SC1=NC3=CC=CC=C3

Origin of Product

United States

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